Cas no 1361703-80-1 (5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde)

• Product Name: 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde
• CAS No: 1361703-80-1
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• CID: 4919461
• Update Time: 2025-05-28

5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde

• Inchi： 1S/C12H7Cl2NO2/c13-10-2-1-7(3-11(10)14)9-5-15-12(17)4-8(9)6-16/h1-6H,(H,15,17)
• InChI Key： VIQKQFJWECDKJJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CNC(C=C1C=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 403
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2

Additional information on 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde

Comprehensive Overview of 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde (CAS No. 1361703-80-1)

5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde (CAS No. 1361703-80-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dichlorophenyl and hydroxyisonicotinaldehyde moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which combines a pyridine core with a dichlorophenyl substituent, makes it a valuable building block for drug discovery and material science applications.

The growing interest in 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde is partly driven by its potential role in developing novel antimicrobial agents and anti-inflammatory drugs. Researchers are particularly intrigued by its ability to modulate biological pathways, a trait that aligns with current trends in precision medicine and targeted therapy. As the demand for small molecule therapeutics rises, this compound's relevance in medicinal chemistry continues to expand.

From a synthetic perspective, CAS No. 1361703-80-1 exemplifies the importance of heterocyclic chemistry in modern organic synthesis. Its hydroxyisonicotinaldehyde group offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for high-throughput screening programs, where rapid iteration of molecular structures is essential for identifying lead compounds.

In the context of green chemistry, 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde has also been studied for its potential to be synthesized via environmentally friendly protocols. With increasing regulatory pressure on sustainable chemical production, researchers are exploring catalytic methods and biodegradable solvents to optimize its synthesis. This aligns with broader industry shifts toward eco-friendly intermediates.

The compound's physicochemical properties, including its solubility profile and thermal stability, make it suitable for formulation studies in drug development. Its logP value and hydrogen bonding capacity are frequently analyzed to predict ADME (Absorption, Distribution, Metabolism, Excretion) behavior—a critical consideration in pharmacokinetic optimization.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde. These methods ensure batch-to-batch consistency, which is vital for GMP-compliant production. The compound's chromatographic purity is often a key specification for end-users in the fine chemicals sector.

Emerging applications of CAS No. 1361703-80-1 include its use in materials science, particularly in the development of organic semiconductors and coordination polymers. The conjugated system within its structure contributes to interesting electronic properties, sparking investigations into its utility in optoelectronic devices.

For researchers seeking structure-activity relationship (SAR) insights, 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde offers a compelling case study. The strategic placement of its chlorine atoms and hydroxyl group provides opportunities to explore steric effects and electronic modulation in molecular design. Such investigations are increasingly relevant in the era of computational chemistry and AI-assisted drug design.

In summary, 5-(3,4-Dichlorophenyl)-2-hydroxyisonicotinaldehyde (CAS No. 1361703-80-1) represents a multifaceted compound with growing importance across scientific disciplines. Its applications span from pharmaceutical intermediates to advanced materials, reflecting the convergence of chemical innovation and technological advancement. As research continues to uncover new dimensions of its utility, this compound is poised to remain a focal point in cutting-edge chemistry.